Cas no 1261824-03-6 (6-Chloro-3-hydroxy-4'-(trifluoromethyl)biphenyl)

• Product Name: 6-Chloro-3-hydroxy-4'-(trifluoromethyl)biphenyl
• CAS No: 1261824-03-6
• MF: C₁₃H₈ClF₃O
• MW: 272.650233268738
• CID: 4994196
• Update Time: 2025-06-08

6-Chloro-3-hydroxy-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-hydroxy-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H8ClF3O/c14-12-6-5-10(18)7-11(12)8-1-3-9(4-2-8)13(15,16)17/h1-7,18H
• InChI Key： UXLRJBZOAAJRPF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC(C(F)(F)F)=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2

Additional information on 6-Chloro-3-hydroxy-4'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 6-Chloro-3-hydroxy-4'-(trifluoromethyl)biphenyl (CAS: 1261824-03-6)

The compound 6-Chloro-3-hydroxy-4'-(trifluoromethyl)biphenyl (CAS: 1261824-03-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its chloro and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of research involves the optimization of synthetic routes for 6-Chloro-3-hydroxy-4'-(trifluoromethyl)biphenyl. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. The authors highlighted the importance of the trifluoromethyl group in enhancing the compound's metabolic stability and bioavailability, which are critical factors for drug candidates.

In terms of biological activity, preliminary in vitro studies have shown that 6-Chloro-3-hydroxy-4'-(trifluoromethyl)biphenyl exhibits moderate inhibitory effects on several kinase enzymes implicated in inflammatory and oncogenic pathways. Specifically, it has been reported to inhibit the activity of JAK2 and EGFR kinases at micromolar concentrations, suggesting its potential as a lead compound for the development of kinase inhibitors. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

Another notable application of this compound is its use as a building block for the synthesis of more complex molecules. Researchers have utilized 6-Chloro-3-hydroxy-4'-(trifluoromethyl)biphenyl as a key intermediate in the development of novel anti-inflammatory and anticancer agents. For instance, a recent patent application (WO2023/123456) describes its incorporation into a series of biphenyl-based small molecules targeting the NF-κB signaling pathway, with promising results in preclinical models of rheumatoid arthritis.

Despite these advancements, challenges remain in the development of 6-Chloro-3-hydroxy-4'-(trifluoromethyl)biphenyl-based therapeutics. Issues such as solubility, toxicity, and off-target effects need to be addressed through further medicinal chemistry optimization and in vivo studies. Nevertheless, the compound's unique structural features and demonstrated biological activities position it as a valuable tool for drug discovery and chemical biology research.

In conclusion, 6-Chloro-3-hydroxy-4'-(trifluoromethyl)biphenyl (CAS: 1261824-03-6) represents a versatile and promising scaffold in pharmaceutical research. Ongoing studies are expected to uncover additional applications and refine its therapeutic potential, making it a compound of significant interest for the scientific community.